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Compound Focus: Benurestat

CAS No.: 38274-54-3

Cat. No.: S702978

Get Quote

Property / Parameter Value Context / Condition Source

Molecular Formula C₉H₉ClN₂O₃ - [1] [2]

Molecular Weight 228.63 g/mol - [1] [2]

CAS Number 38274-54-3 - [1] [2]

Urease Inhibition (EC₅₀) 26.5 ± 0.2 μM Bifidobacterium longum subsp. infantis [3]

Urease Inhibition (EC₅₀) 69.9 ± 0.4 μM Proteus mirabilis [3]

Urease Inhibition (EC₅₀) 158.3 ± 0.2 μM Lactobacillus reuteri [3]

Tissue Concentration 52.23 pM/mg In feces of mice (100 mg/kg, oral) [3]

Tissue Concentration 11.89 pM/mg In cecum of mice (100 mg/kg, oral) [3]

Solubility (DMSO) 10 mg/mL (43.74 mM) For in vitro studies [2]

Experimental Protocols from Recent Research

The most relevant recent study investigated Benurestat as an inhibitor of gut bacterial urease in a mouse

model of hyperammonemia [3]. The following methodology details are available:
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1. In Vitro Urease Inhibition Assay

Purpose: To determine the half-maximal effective concentration (EC₅₀) of Benurestat against urease
activity in various bacterial species.

Methodology: Cultures of urease-encoding gut bacteria (e.g., Proteus mirabilis, Bifidobacterium
longum, Lactobacillus reuteri) and complex mouse fecal microbiota samples were incubated with urea

and increasing concentrations of Benurestat.
Endpoint Measurement: Ammonia production was quantified after a 3-hour incubation period. Dose-

response curves were generated to calculate EC₅₀ values [3].

2. In Vivo Efficacy and Distribution Study

Animal Model: Conventional Swiss Webster mice.

Dosing Protocol: Benurestat was administered via oral gavage at a dose of 100 mg/kg, once daily.
Liver Injury Model: Acute liver injury was induced in mice via thioacetamide exposure to model

hyperammonemia.
Sample Collection: Fecal pellets, cecal contents, and serum were collected from the mice.

Pharmacokinetic & Pharmacodynamic Analysis:
Ammonia Levels: Fecal and serum ammonia concentrations were measured and compared

between Benurestat-treated and vehicle-control groups.
Drug Distribution: Levels of Benurestat were quantified in fecal samples, cecal contents, and

serum to confirm gut-specific exposure and assess systemic absorption [3].
Outcome Measure: Mouse survival rates were monitored to assess the protective effect against

lethal acute liver injury [3].

The following diagram illustrates the logical flow and key findings of this in vivo study:
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[Online PDF]. Available at: [https://www.smolecule.com/products/b702978#benurestat-

pharmacokinetics-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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